Cas no 1804361-33-8 (Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-acetate)

Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-acetate is a versatile pyridine derivative with significant utility in synthetic organic chemistry. Its structure features a trifluoromethoxy group, an iodine substituent, and a methoxy group, offering multiple reactive sites for further functionalization. The iodine atom facilitates cross-coupling reactions, such as Suzuki or Stille couplings, while the ester group provides a handle for hydrolysis or transesterification. The trifluoromethoxy moiety enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. This compound is particularly useful as an intermediate in the synthesis of complex heterocycles or fluorinated bioactive molecules. Its well-defined reactivity and stability under standard conditions make it a reliable building block for advanced chemical synthesis.
Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-acetate structure
1804361-33-8 structure
Product Name:Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-acetate
CAS No:1804361-33-8
MF:C10H9F3INO4
MW:391.082445859909
CID:4833702
Update Time:2025-10-24

Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-acetate
    • Inchi: 1S/C10H9F3INO4/c1-17-7-3-5(14)9(19-10(11,12)13)15-6(7)4-8(16)18-2/h3H,4H2,1-2H3
    • InChI Key: IXPJLAYZUHINLV-UHFFFAOYSA-N
    • SMILES: IC1=C(N=C(C(=C1)OC)CC(=O)OC)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 316
  • XLogP3: 2.8
  • Topological Polar Surface Area: 57.6

Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029093663-1g
Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-acetate
1804361-33-8 97%
1g
$1,504.90 2022-04-02

Additional information on Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-acetate

Methyl 3-Iodo-5-Methoxy-2-(Trifluoromethoxy)Pyridine-6-Acetate: A Comprehensive Overview

Methyl 3-Iodo-5-Methoxy-2-(Trifluoromethoxy)Pyridine-6-Acetate, with the CAS number 1804361-33-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with an iodo group at position 3, a methoxy group at position 5, a trifluoromethoxy group at position 2, and an acetate group at position 6. The combination of these substituents makes this compound unique and highly functional for various applications.

The synthesis of Methyl 3-Iodo-5-Methoxy-2-(Trifluoromethoxy)Pyridine-6-Acetate involves a series of intricate chemical reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and iodination processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, further enhancing its scalability for industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor in drug discovery. The iodo and trifluoromethoxy groups are known to enhance the pharmacokinetic properties of molecules, such as improving bioavailability and metabolic stability. Studies have shown that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory diseases and cancer. For instance, a recent study published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound can effectively inhibit the COX-2 enzyme, which is a major target in anti-inflammatory drug development.

In addition to its medicinal applications, Methyl 3-Iodo-5-Methoxy-2-(Trifluoromethoxy)Pyridine-6-Acetate has also found utility in materials science. The presence of the trifluoromethoxy group imparts exceptional thermal stability and electronic properties to the molecule. Researchers have utilized this compound as a building block for constructing advanced organic semiconductors. A study reported in *Advanced Materials* highlighted its role in developing high-performance organic field-effect transistors (OFETs), showcasing its potential in next-generation electronic devices.

The structural versatility of this compound also makes it an excellent candidate for use in analytical chemistry. The methoxy and acetate groups serve as effective handles for various analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Recent advancements in chiral recognition techniques have leveraged this compound's stereochemical properties to develop novel chiral selectors for enantioselective separations.

From an environmental perspective, the synthesis and application of Methyl 3-Iodo-5-Methoxy-2-(Trifluoromethoxy)Pyridine-6-Acetate are being scrutinized for their sustainability. Efforts are underway to develop greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For example, researchers have explored the use of biocatalysts and solvent-free reaction conditions to enhance the eco-friendliness of its production process.

In conclusion, Methyl 3-Iodo-5-Methoxy-2-(Trifluoromethoxy)Pyridine-6-Acetate is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, combined with cutting-edge research advancements, positions it as a key player in future innovations within medicinal chemistry, materials science, and analytical techniques. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to make substantial contributions to both academic and industrial sectors.

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